Cas no 1041422-33-6 (methyl 3-bromo-4H-furo3,2-bpyrrole-5-carboxylate)

• Product Name: methyl 3-bromo-4H-furo3,2-bpyrrole-5-carboxylate
• CAS No: 1041422-33-6
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 5166374
• PubChem ID: 131443870
• Update Time: 2026-03-04

methyl 3-bromo-4H-furo3,2-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-Furo[3,2-b]pyrrole-5-carboxylic acid, 3-bromo-, methyl ester
• methyl 3-bromo-4H-furo3,2-bpyrrole-5-carboxylate

• Inchi： 1S/C8H6BrNO3/c1-12-8(11)5-2-6-7(10-5)4(9)3-13-6/h2-3,10H,1H3
• InChI Key： NFPLCTCGGPJLPS-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=CC2OC=C(Br)C1=2

Additional information on methyl 3-bromo-4H-furo3,2-bpyrrole-5-carboxylate

Methyl 3-Bromo-4H-Furo[3,2-B]Pyrrole-5-Carboxylate: A Comprehensive Overview

The compound methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate (CAS No. 1041422-33-6) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of furofuranopyrroles, which are known for their unique electronic properties and structural versatility. The molecule's structure consists of a fused bicyclic system comprising a furan ring and a pyrrole ring, with a bromine substituent at the 3-position and a methyl ester group at the 5-position. These functional groups contribute to its reactivity and applicability in diverse chemical reactions.

Recent studies have highlighted the importance of methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored its potential as a building block for constructing conjugated polymers and low-dimensional materials. The bromine substituent at the 3-position plays a crucial role in modulating the electronic properties of the molecule, making it an ideal candidate for applications in organic electronics.

In terms of synthesis, methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate can be prepared through a variety of methods, including cyclization reactions and coupling reactions. One notable approach involves the reaction of substituted aldehydes with amino acids or their derivatives under specific conditions. This method not only ensures high yields but also allows for fine-tuning of the molecule's structure to suit specific applications.

The compound's unique electronic properties have also made it a subject of interest in pharmacological research. Studies have shown that methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate exhibits potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases. Its ability to interact with key biological targets makes it a promising candidate for further exploration in medicinal chemistry.

From an environmental perspective, methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate has been studied for its biodegradability and eco-friendly properties. Research indicates that under certain conditions, the molecule can undergo enzymatic degradation, reducing its environmental footprint. This characteristic is particularly important for industries seeking sustainable chemical solutions.

In conclusion, methyl 3-bromo-4H-furo[3,2-b]pyrrole-5-carboxylate (CAS No. 1041422-33-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.